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Compound of Interest

Compound Name:

4-[(2-

Cyanoethyl)methylamino]benzalde

hyde

Cat. No.: B1345214 Get Quote

CAS Number: 94-21-3

This technical guide provides a comprehensive overview of 4-[(2-
Cyanoethyl)methylamino]benzaldehyde, a versatile chemical intermediate. The information

is tailored for researchers, scientists, and professionals involved in drug development and

chemical synthesis.

Chemical and Physical Properties
4-[(2-Cyanoethyl)methylamino]benzaldehyde is an aromatic aldehyde containing a tertiary

amino group and a cyanoethyl substituent. These functional groups contribute to its unique

reactivity and utility as a building block in organic synthesis.[1]
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Property Value Reference

CAS Number 94-21-3 [2]

Molecular Formula C₁₁H₁₂N₂O [2]

Molecular Weight 188.23 g/mol [2]

Melting Point 70-74 °C [3][4]

Appearance Powder [3]

EINECS Number 202-315-0 [3]

Synthesis
The primary method for the synthesis of 4-[(2-Cyanoethyl)methylamino]benzaldehyde is the

Vilsmeier-Haack reaction. This reaction introduces a formyl group (-CHO) onto an electron-rich

aromatic ring. The precursor for this synthesis is N-methyl-N-(2-cyanoethyl)aniline.

Vilsmeier-Haack Reaction Mechanism
The Vilsmeier-Haack reaction proceeds through the formation of a Vilsmeier reagent, an

electrophilic iminium salt, from a substituted amide (like N,N-dimethylformamide, DMF) and

phosphorus oxychloride (POCl₃). This reagent then attacks the electron-rich aromatic ring of

the aniline derivative. Subsequent hydrolysis yields the final aldehyde product.
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Figure 1: Vilsmeier-Haack Reaction Pathway.

Experimental Protocol: Vilsmeier-Haack Synthesis
The following is a generalized experimental protocol for the synthesis of 4-[(2-
Cyanoethyl)methylamino]benzaldehyde based on standard Vilsmeier-Haack reaction

procedures.

Materials:

N-methyl-N-(2-cyanoethyl)aniline

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Sodium acetate

Dichloromethane (or other suitable solvent)

Water
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Ice

Procedure:

Vilsmeier Reagent Preparation: In a three-necked flask equipped with a stirrer, dropping

funnel, and a calcium chloride guard tube, cool N,N-dimethylformamide (DMF) to 0-5 °C in

an ice bath. Add phosphorus oxychloride (POCl₃) dropwise with stirring, maintaining the

temperature below 10 °C. Stir the mixture for an additional 30-60 minutes at this temperature

to ensure the complete formation of the Vilsmeier reagent.

Formylation: Dissolve N-methyl-N-(2-cyanoethyl)aniline in a minimal amount of dry solvent

and add it dropwise to the prepared Vilsmeier reagent, keeping the temperature at 0-5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to a moderate temperature (e.g., 40-60 °C) for several hours until the reaction is

complete (monitored by TLC).

Work-up and Isolation: Cool the reaction mixture and pour it slowly onto crushed ice with

vigorous stirring. Neutralize the mixture with a solution of sodium acetate or other suitable

base until the product precipitates. Filter the solid product, wash it with cold water, and dry it.

Purification: The crude product can be purified by recrystallization from a suitable solvent

such as ethanol or an ethanol/water mixture.

Applications in Synthesis
4-[(2-Cyanoethyl)methylamino]benzaldehyde is a valuable intermediate in the synthesis of

various organic compounds, particularly dyes and potentially pharmaceutical agents.[1]

Cationic and Disperse Dye Synthesis
This aldehyde is used as a precursor in the manufacture of cationic and disperse dyes. A

patent describes its use in producing yellowish-red dyes for polyacrylonitrile materials. The

aldehyde functional group can be condensed with other active methylene compounds to

generate the final chromophore.

Knoevenagel Condensation
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The aldehyde functionality of 4-[(2-Cyanoethyl)methylamino]benzaldehyde makes it a

suitable substrate for Knoevenagel condensation reactions. This reaction involves the

condensation of an aldehyde or ketone with an active methylene compound in the presence of

a basic catalyst to form a new carbon-carbon double bond. This is a key step in the synthesis

of various dyes and other functional molecules.

4-[(2-Cyanoethyl)methylamino]benzaldehyde

Condensation Product
(e.g., a Merocyanine Dye)

+ Active Methylene Compound

Active Methylene
Compound (e.g., Malononitrile)

Click to download full resolution via product page

Figure 2: Knoevenagel Condensation Workflow.

Potential in Pharmaceutical Synthesis
While specific examples in publicly available literature are scarce, the structural motifs present

in 4-[(2-Cyanoethyl)methylamino]benzaldehyde suggest its potential as an intermediate in

drug synthesis. The benzaldehyde group can be a precursor to various heterocyclic systems,

and the cyanoethylamino moiety can be modified to introduce other functionalities.

Spectroscopic Data (Analogous Compound)
Detailed spectroscopic data for 4-[(2-Cyanoethyl)methylamino]benzaldehyde is not readily

available in the public domain. However, data for the structurally similar compound, 4-

(dimethylamino)benzaldehyde (CAS 100-10-7), can provide a useful reference for spectral

interpretation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1345214?utm_src=pdf-body
https://www.benchchem.com/product/b1345214?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345214?utm_src=pdf-body
https://www.benchchem.com/product/b1345214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-(Dimethylamino)benzaldehyde (CAS 100-

10-7)

¹H NMR
δ 9.73 (s, 1H), 7.73 (d, J = 7.7 Hz, 2H), 6.69 (d,

J = 7.5 Hz, 2H), 3.08 (s, 6H)

¹³C NMR δ 190.4, 154.4, 132.1, 125.3, 111.1, 40.2

Mass Spec (ESI)
m/z calcd for C₉H₁₁NO [M+H]⁺, 150.1; found,

150.1

Note: The chemical shifts and fragmentation patterns for 4-[(2-
Cyanoethyl)methylamino]benzaldehyde will differ due to the presence of the cyanoethyl

group.

Safety Information
4-[(2-Cyanoethyl)methylamino]benzaldehyde should be handled with appropriate safety

precautions in a laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) from

the supplier for detailed information on handling, storage, and disposal.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional scientific guidance. All chemical syntheses and

handling should be performed by trained professionals in a suitably equipped laboratory with

appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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